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Compound of Interest

Compound Name: Adrenalone

Cat. No.: B1665550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of
Adrenalone and the standard methodologies for their verification. Adrenalone, an oxidized
derivative of epinephrine, is primarily available as a hydrochloride salt for research purposes.[1]
This document outlines its chemical formula, molecular weight, and the detailed experimental
protocols used to confirm these properties, including mass spectrometry and elemental
analysis.

Quantitative Data Summary

The molecular characteristics of Adrenalone are presented below. The compound is typically
supplied as a hydrochloride salt, which influences its molecular formula and weight.
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Property

Adrenalone (Free

Adrenalone
Data Source(s)

Base) Hydrochloride
Molecular Formula CoH11NOs3 CoH11NOs « HCI [1112]
Alternate Formula N/A CoH12CINOs [3]
Molecular Weight (

181.19 217.65 [2]
g/mol)
Formula Weight (

N/A 217.7
g/mol)
Exact Mass 181.0739 217.0506

Elemental Analysis
(%)

C:59.66, H: 6.12, N:

7.73,0:26.49

C:49.67, H: 5.56, N:
6.44, Cl: 16.29, O:

22.05

Experimental Protocols for Verification

The verification of Adrenalone’'s molecular formula and weight relies on precise analytical
techniques. The two primary methods are Mass Spectrometry, for determining the exact mass,
and Elemental Analysis, for confirming the elemental composition.

Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-
charge ratio (m/z) of ionized molecules. For Adrenalone, high-resolution mass spectrometry
(e.g., LC-ESI-MS/MS) can provide a highly accurate mass measurement, which helps in
confirming the molecular formula.

Methodology:
e Sample Preparation:
o Accurately weigh a small amount of Adrenalone hydrochloride.

o Dissolve the sample in a suitable solvent compatible with the mass spectrometer's
ionization source, such as DMSO, methanol, or a water/acetonitrile mixture. A typical
concentration might be in the low pg/mL range.
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o The sample may be further diluted with a solution containing a volatile acid like formic acid
to aid in protonation for positive ion mode electrospray ionization (ESI).

e Instrumental Analysis (LC-MS/MS):

o Chromatographic Separation: Inject the prepared sample into a liquid chromatography
(LC) system. A reversed-phase C18 column is commonly used to separate the analyte
from potential impurities. A gradient elution with mobile phases such as water and
methanol/acetonitrile (both often containing 0.1% formic acid) is employed.

o lonization: As the Adrenalone elutes from the LC column, it enters the electrospray
ionization (ESI) source of the mass spectrometer. In positive ion mode, the molecule is
protonated to form [M+H]™* ions.

o Mass Analysis: The ions are guided into the mass analyzer (e.g., Time-of-Flight, Orbitrap,
or Quadrupole), which separates them based on their m/z ratio.

o Data Acquisition: The instrument records the intensity of ions at each m/z value,
generating a mass spectrum. For Adrenalone hydrochloride, the expected protonated
molecule [CoH11NOs + H]* would have an m/z corresponding to the free base.

o Data Interpretation:
o ldentify the peak corresponding to the protonated molecule of Adrenalone's free base.

o Compare the measured exact mass with the theoretical exact mass calculated from the
molecular formula (CoH1:NOs). The high accuracy of the measurement (typically within 5
ppm) confirms the elemental composition.

Elemental analysis (EA) determines the mass percentage of individual elements (primarily
Carbon, Hydrogen, Nitrogen, Sulfur, and Oxygen) in a compound. This technique is crucial for
confirming the empirical formula and assessing the purity of a synthesized compound like
Adrenalone.

Methodology:

e Sample Preparation:
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o The sample must be thoroughly dried to remove any residual moisture, which can affect
hydrogen and oxygen percentages.

o The sample should be a homogenous, fine powder.

o Accurately weigh a small amount of the dried Adrenalone hydrochloride (typically 1-5 mg)
into a tin or silver capsule using a microbalance.

 Instrumental Analysis (Combustion Method):

o Combustion: The encapsulated sample is introduced into a furnace and combusted at a
high temperature (around 1000-2000 °C) in an excess of oxygen. This process, often
called "flash combustion," converts the elements into simple gases (COz, H20, N2, and
SO2).

o Gas Separation: The resulting gases are passed through a gas chromatography (GC)
column, which separates them.

o Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

o Oxygen Analysis: Oxygen is typically determined separately by pyrolysis in the absence of
oxygen, where it is converted to carbon monoxide (CO).

o Data Interpretation:

o The instrument's software calculates the percentage of each element based on the
detector's response and the initial sample weight.

o The experimental percentages for C, H, N, Cl, and O are compared to the theoretical
values calculated from the molecular formula CoH12CINOs. A close correlation (typically
within £0.4%) validates the proposed formula and indicates high sample purity.

Visualizations: Workflows and Pathways

The following diagrams illustrate the experimental workflow for molecular verification and the
relevant biological context for Adrenalone as an analog of epinephrine.
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Caption: Experimental workflow for the verification of Adrenalone's molecular properties.
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Caption: Simplified adrenergic signaling pathway, the biological context for Adrenalone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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